2-({6-[(4-chlorophenyl)methyl]-1-ethyl-3-methyl-7-oxo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-(2,3-dimethylphenyl)acetamide

• IUPAC Name: 2-[6-[(4-chlorophenyl)methyl]-1-ethyl-3-methyl-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl-N-(2,3-dimethylphenyl)acetamide
• InChI: InChI=1S/C25H26ClN5O2S/c1-5-31-23-22(17(4)29-31)28-25(30(24(23)33)13-18-9-11-19(26)12-10-18)34-14-21(32)27-20-8-6-7-15(2)16(20)3/h6-12H,5,13-14H2,1-4H3,(H,27,32)
• InChI Key: DUTJDIGGMCZUEZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N=C(N(C2=O)CC3=CC=C(C=C3)Cl)SCC(=O)NC4=CC=CC(=C4C)C
• Molecular Formula: C25H26ClN5O2S
• Molecular Weight: 496.0 g/mol
• CAS No.: 1359312-69-8

Description

This compound belongs to the pyrazolo-pyrimidine class, characterized by a fused bicyclic core with a sulfur-linked acetamide moiety. Its structure includes a 4-chlorophenylmethyl group at position 6, an ethyl substituent at position 1, and a methyl group at position 3 of the pyrazolo[4,3-<i>d</i>]pyrimidine core. The acetamide side chain is substituted with a 2,3-dimethylphenyl group, which may enhance lipophilicity and influence target binding . Its synthesis likely involves palladium-catalyzed coupling reactions, as seen in analogous compounds (e.g., ).

Biological Activity

The compound 2-({6-[(4-chlorophenyl)methyl]-1-ethyl-3-methyl-7-oxo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-(2,3-dimethylphenyl)acetamide represents a novel class of pyrazolo[4,3-d]pyrimidine derivatives that have garnered attention for their potential biological activities, particularly in anticancer and anti-inflammatory applications. This article reviews the biological activity of this compound based on recent research findings.

Chemical Structure

The compound features a complex structure with a pyrazolo[4,3-d]pyrimidine core linked to various substituents that enhance its biological activity. The presence of the chlorophenyl and dimethylphenyl groups is significant for its interaction with biological targets.

Biological Activity Overview

Recent studies have highlighted the following biological activities associated with compounds in the pyrazolo[4,3-d]pyrimidine class:

• Anticancer Activity :
  • Pyrazolo[4,3-d]pyrimidine derivatives have shown promising results in inhibiting various cancer cell lines. For instance, compounds with similar scaffolds exhibited IC50 values in the low micromolar range against A549 (lung cancer), MCF-7 (breast cancer), and HepG2 (liver cancer) cell lines .
  • A specific study indicated that a related pyrazolo[4,3-d]pyrimidine compound induced apoptosis in A549 cells at concentrations as low as 2.24 µM .
• Inhibition of Enzymatic Activity :
  • These compounds have been identified as inhibitors of various kinases and enzymes involved in cancer progression. For example, they inhibit cyclin-dependent kinases and tyrosine kinases, which are crucial for cell cycle regulation and signaling pathways .
• Anti-inflammatory Properties :
  • Some derivatives have demonstrated anti-inflammatory effects through the modulation of pro-inflammatory cytokines and pathways, indicating their potential use in treating inflammatory diseases .

Table 1: Anticancer Activity of Pyrazolo[4,3-d]pyrimidine Derivatives

Compound	Cell Line	IC50 (µM)	Mechanism of Action
1a	A549	2.24	Apoptosis induction
1d	MCF-7	1.74	Cell cycle arrest
1e	HepG2	9.20	Inhibition of proliferation
19	HCT116	0.39	Aurora-A kinase inhibition

Case Study: EPO Production Enhancement

A study reported that pyrazolo[4,3-d]pyrimidine derivatives can enhance erythropoietin (EPO) production by inhibiting hypoxia-inducible factor prolyl hydroxylase domain (HIF-PHD), leading to increased hemoglobin levels in anemic model rats . This suggests potential therapeutic applications beyond oncology.

Molecular Dynamics and Structure-Activity Relationship

Molecular dynamics simulations and structure-activity relationship (SAR) studies have been conducted to understand how modifications to the pyrazolo[4,3-d]pyrimidine scaffold affect its biological activity. The introduction of bulky substituents has been shown to enhance binding affinity to target proteins .

Comparison with Similar Compounds

Table 1: Key Structural and Physical Properties of Comparable Compounds

Compound Name / ID	Core Structure	Substituents (Positions)	Melting Point (°C)	Molecular Weight (g/mol)	Key References
Target Compound	Pyrazolo[4,3-<i>d</i>]pyrimidine	4-Cl-benzyl (6), Et (1), Me (3), 2,3-MePh	Not reported	~500 (estimated)
2-{[1-Ethyl-6-(4-F-benzyl)-3-Me-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-<i>d</i>]pyrimidin-5-yl]sulfanyl}-N-(3-MePh)acetamide	Pyrazolo[4,3-<i>d</i>]pyrimidine	4-F-benzyl (6), Et (1), Me (3), 3-MePh	Not reported	~484 (estimated)
2-[(4-Me-6-oxo-1,6-dihydropyrimidin-2-yl)thio]-N-(2,3-Cl₂Ph)acetamide	Dihydropyrimidinone	4-Me (pyrimidine), 2,3-Cl₂Ph (acetamide)	230	344.21
2-(3-(4-Cl-Ph)-4-Me-6-oxo-1-Ph-pyrazolo[3,4-<i>b</i>]pyridin-7-yl)-N-(4-CF₃Ph)acetamide (4g)	Pyrazolo[3,4-<i>b</i>]pyridine	4-Cl-Ph (3), Ph (1), 4-CF₃Ph (acetamide)	221–223	536

Key Observations:

Core Structure Variability: The target compound’s pyrazolo[4,3-<i>d</i>]pyrimidine core differs from pyrazolo[3,4-<i>b</i>]pyridine () and dihydropyrimidinone (), which may alter electronic properties and binding interactions. Pyrazolo-pyrimidines generally exhibit stronger kinase inhibition due to their planar, heteroaromatic cores .

The 2,3-dimethylphenyl acetamide in the target compound vs. 3-methylphenyl () introduces additional steric hindrance, which could impact target selectivity .

Physical Properties: Melting points vary significantly: dihydropyrimidinone derivatives () show higher mp (~230°C) compared to pyrazolo-pyridine analogs (221–233°C, –8), likely due to differences in hydrogen bonding and crystallinity .

Structure-Activity Relationship (SAR) Insights

• Electron-Withdrawing Groups: Compounds with 4-CF₃Ph () or 4-NO₂Ph () acetamide groups exhibit lower mp and higher reactivity, suggesting reduced stability compared to the target compound’s 2,3-dimethylphenyl group .
• Halogen Effects : Fluorine substituents () enhance metabolic stability but may reduce binding affinity compared to chlorine due to weaker hydrophobic interactions .
• Methyl Positioning : The 2,3-dimethylphenyl group in the target compound vs. 3-methylphenyl () could improve steric complementarity with hydrophobic enzyme pockets .

Analytical and Spectral Comparisons

• NMR Profiles : The target compound’s ¹H NMR would resemble ’s pyrazolo-pyridine derivatives, with peaks for aromatic protons (δ 7.1–7.8 ppm), methyl groups (δ 1.8–2.2 ppm), and acetamide NH (δ ~10 ppm) .
• Elemental Analysis : Discrepancies in carbon/nitrogen content (e.g., : C 45.29% vs. calc. 45.36%) highlight the importance of purity in comparative studies .